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Introduction

Barium metaphosphate (Ba(POs)2) is a key component in the formulation of specialty glasses
characterized by a high coefficient of thermal expansion (CTE). This property is crucial for
applications requiring hermetic seals between glass and other materials with high expansion
rates, such as aluminum and stainless steel.[1] The combination of barium metaphosphate
with other oxides, such as sodium oxide, allows for the creation of low-melting-point glasses
with tunable thermal expansion properties.[2][3] The addition of various oxides can further
modify the glass network, influencing properties like glass transition temperature (Tg),
dilatometric softening temperature (Td), chemical durability, and optical characteristics.[4][5][6]
These glasses are particularly valuable in the electronics, aerospace, and medical industries
for applications like sealing electronic components, sensor housing, and creating vacuum-tight
seals.[7][8]

Applications

The primary application for barium metaphosphate-based glasses with high thermal
expansion is in creating strong, hermetic seals with metals and ceramics.[7] Key application
areas include:
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o Glass-to-Metal Seals: These glasses are designed to match the CTE of metals like
aluminum, preventing stress and cracking during thermal cycling.[2][3] This is critical in the
manufacturing of electronic components such as reed switches, vacuum tubes, and electric
discharge tubes.[8]

e Semiconductor Packaging: In semiconductor manufacturing, these glasses can be used as
carrier substrates for chips, where matching the thermal expansion of the semiconductor
material is essential.[9]

» High-Temperature Sensors: The predictable thermal expansion of these glasses allows them
to be used as feedthroughs for sensors operating in high-temperature environments, such as
in automotive and chemical processing applications.[8]

o Optical Materials: While the primary focus is on thermal properties, the addition of rare-earth
ions like Sm3* can impart specific luminescent properties, making these glasses suitable for
applications in lighting and photonics.[5][10]

o Battery Technology: Specialized sealing glasses are used in metal-ion and thermal batteries,
providing resistance to alkali ion corrosion and stability during thermal cycling.[8]

Quantitative Data Summary

The thermal properties of barium metaphosphate glasses are highly dependent on their
composition. The following table summarizes the reported thermal properties for various glass
systems.
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Glass .
Additive CTE (0)
System Tg (°C) Td (°C) Reference

(mol9%) (mol%) (10-6 K1)

(200-
x)Ba(POs3)2— 0 461 - - [4]
XWOs3

(100-
x)Ba(POs)— 60 623 - - [4]
XWOs

(100-y)[(50-

X)Na20—-

xBaO-

50P20s5]- 20 (BaO) 310 - - [5]
ySm20s

(Series A,

y=0.3)

(100-y)[(50-

X)Naz0—

xBaO-

50P20s]- 40 (BaO) 374 - 14.7 [5]
ySm20s

(Series A,

y=0.3)

(100-y)[(50-

x)Na20-

xBaO-

50P20s]- 20 (BaO) 337 - - [5]
ySm203

(Series B,

y=1)

(100-y)[(50- 40 (BaO) 390 - 14.7 [5]
X)Naz20—

xBaO-

50P20s]—
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ySm203
(Series B,

y=1)

50P205-(50-
x)BaO- 0 ~500 ~508 ~12.5 [11]
XxDy203

50P20s5-(50-
x)BaO- 4 ~525 ~530 ~11.5 [11]
XDy203

Experimental Protocols

Protocol for Synthesis of Barium Metaphosphate Glass
by Melt-Quenching

This protocol describes a standard melt-quenching technique for preparing barium
metaphosphate-based glasses.

Materials:

Barium Carbonate (BaCOs)

o Ammonium Dihydrogen Phosphate (NH4H2POa4) or Metaphosphoric Acid (HPOs)
e Other desired metal oxides or carbonates (e.g., Na2COs, WO3, Sm203)

e Porcelain or Alumina Crucible

» Electric furnace capable of reaching at least 1200°C

o Metal (e.g., aluminum, steel) mold

e Annealing furnace

Procedure:
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» Batch Calculation: Calculate the required weight of each raw material based on the desired
molar composition of the final glass.

e Mixing: Thoroughly mix the powdered raw materials in a mortar to ensure homogeneity.[12]

« Calcination (Optional but Recommended): Place the mixed batch in a crucible and heat it
slowly in the furnace to decompose the carbonates and phosphates. A typical calcination
step involves heating overnight up to 450°C.[10] This helps to minimize volatilization during
melting.

o Melting: Transfer the crucible to a high-temperature furnace and melt the batch. Melting
temperatures typically range from 900°C to 1200°C, depending on the composition.[10][11]
The melting duration is usually around 20 minutes to 2 hours to ensure a homogeneous,
bubble-free melt.[10][11]

¢ Quenching: Quickly pour the molten glass into a preheated metal mold to form the desired
shape (e.g., a slab or rod).[12] This rapid cooling is essential to prevent crystallization and
form an amorphous glass structure.

» Annealing: Immediately transfer the solidified glass to an annealing furnace set to a
temperature slightly above the glass transition temperature (Tg). Hold at this temperature for
a period (e.g., 1-2 hours) to relieve internal stresses, then cool slowly to room temperature.
[13][14] Proper annealing is crucial for obtaining accurate thermal expansion measurements.
[13]

Protocol for Measurement of Coefficient of Thermal
Expansion (CTE)

This protocol outlines the procedure for measuring the CTE of a prepared glass sample using a
push-rod dilatometer or a thermomechanical analyzer (TMA).

Equipment:
e Push-rod dilatometer or Thermomechanical Analyzer (TMA)[15][16]

e Sample cutting and polishing equipment

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.researchgate.net/figure/Compositions-of-different-Barium-phosphate-glasses_tbl1_339686648
https://pubs.rsc.org/en/content/articlepdf/2024/ra/d3ra08015c
https://pubs.rsc.org/en/content/articlepdf/2024/ra/d3ra08015c
https://pmc.ncbi.nlm.nih.gov/articles/PMC11613285/
https://pubs.rsc.org/en/content/articlepdf/2024/ra/d3ra08015c
https://pmc.ncbi.nlm.nih.gov/articles/PMC11613285/
https://www.researchgate.net/figure/Compositions-of-different-Barium-phosphate-glasses_tbl1_339686648
https://glassproperties.com/expansion/ExpansionMeasurement.htm
https://www.researchgate.net/publication/331139886_Effect_of_BaPO32_addition_on_the_optical_properties_of_Tm-doped_fluorophosphate_glasses
https://glassproperties.com/expansion/ExpansionMeasurement.htm
https://www.safecoze.com/knowledge-center/coefficient-thermal-expansion-glass/
https://www.intertek.com/polymers-plastics/testlopedia/coefficient-of-linear-thermal-expansion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Micrometer

e Furnace with programmable temperature control
 Inert gas supply (e.g., nitrogen or helium) (optional)
Procedure:

o Sample Preparation: Cut a sample of the annealed glass to the required dimensions for the
dilatometer/TMA, typically a rectangular bar with a length of 2 to 100 mm.[13][16] Ensure the
ends of the sample are flat and parallel.[16] Measure the initial length of the sample (Lo) at
room temperature with a micrometer.[17]

 Instrument Calibration: Calibrate the dilatometer/TMA according to the manufacturer's
instructions, often using a standard reference material with a known CTE.[17]

o Sample Placement: Place the sample in the sample holder of the instrument. Position the
push rod against the sample with a minimal, constant force (typically not exceeding 1 N) to
ensure good contact without deforming the sample.[13]

e Thermal Cycle:
o Heat the sample at a constant, controlled rate, typically between 2 and 10 K/min.[13][16]
o Record the change in length (AL) of the sample as a function of temperature (T).

o Continue heating through the desired temperature range, which usually extends up to the
glass transition temperature (TQ).

o Itis common to perform two thermal cycles; the first to normalize the sample and the
second to collect the measurement data.[17]

» Data Analysis:

o The mean coefficient of linear thermal expansion (a) over a temperature range (T1 to T2) is
calculated using the formula: a = (AL / Lo) / (T2 - T1)[18]
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o The output from the instrument will typically be a plot of strain (AL/Lo) versus temperature.
The CTE is the slope of this curve.

o The glass transition temperature (Tg) and the dilatometric softening temperature (Td) can
also be determined from the dilatometric curve, where a significant change in the slope is
observed.
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Caption: Experimental workflow for the synthesis and thermal characterization of barium
metaphosphate glasses.
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Caption: Relationship between glass composition, network structure, and thermal properties for
specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b080609?utm_src=pdf-body-img
https://www.benchchem.com/product/b080609?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 1. mst.elsevierpure.com [mst.elsevierpure.com]

e 2. Barium metaphosphate Ba(PO3)2 optical grade 99.99% [smart-elements.com]
« 3. Barium metaphosphate - Wikipedia [en.wikipedia.org]

e 4.researchgate.net [researchgate.net]

e 5. Influence of barium substitution on the physical, thermal, optical and luminescence
properties of Sm 3+ -doped metaphosphate glasses for reddish orang ... - RSC Advances
(RSC Publishing) DOI:10.1039/D3RA08015C [pubs.rsc.org]

o 6. XANES analysis of phosphate glasses melted with Tb407 and SnO: evaluating the impact
of valence states on structural, thermal, and luminescent properties - Physical Chemistry
Chemical Physics (RSC Publishing) [pubs.rsc.org]

e 7. domadia.net [domadia.net]
e 8. azom.com [azom.com]

» 9. Development of Glass with Wide Range of Coefficients of Thermal Expansion | Nippon
Electric Glass (NEG) [neg.co.jp]

e 10. pubs.rsc.org [pubs.rsc.org]

e 11. Insights into the Structural, Thermal/Dilatometric, and Optical Properties of Dy3+-Doped
Phosphate Glasses for Lighting Applications - PMC [pmc.ncbi.nim.nih.gov]

e 12. researchgate.net [researchgate.net]
o 13. glassproperties.com [glassproperties.com]
e 14. researchgate.net [researchgate.net]

e 15. Understanding the Coefficient of Thermal Expansion in Glass Manufacturing
[safecoze.com]

e 16. Coefficient of Linear Thermal Expansion ASTM E831, ASTM D696, 1ISO 11359
[intertek.com]

e 17. scribd.com [scribd.com]
¢ 18. msesupplies.com [msesupplies.com]

 To cite this document: BenchChem. [Application Notes & Protocols: High Thermal Expansion
Coefficient Glasses Using Barium Metaphosphate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b080609#high-thermal-expansion-
coefficient-glasses-using-barium-metaphosphate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://mst.elsevierpure.com/en/publications/high-thermal-expansion-phosphate-glasses-part-1/
https://www.smart-elements.com/shop/barium-metaphosphate-bapo32-optical-grade-99-99/
https://en.wikipedia.org/wiki/Barium_metaphosphate
https://www.researchgate.net/publication/331472703_Thermoanalytical_study_and_crystallization_of_BaPO32-WO3_glasses
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d3ra08015c
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d3ra08015c
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d3ra08015c
https://pubs.rsc.org/en/content/articlelanding/2023/cp/d3cp04784a
https://pubs.rsc.org/en/content/articlelanding/2023/cp/d3cp04784a
https://pubs.rsc.org/en/content/articlelanding/2023/cp/d3cp04784a
https://domadia.net/domadia-ceramic-glass-sealing-expansion/
https://www.azom.com/article.aspx?ArticleID=20438
https://www.neg.co.jp/en/solutions/knowledge/knowledge06.html
https://www.neg.co.jp/en/solutions/knowledge/knowledge06.html
https://pubs.rsc.org/en/content/articlepdf/2024/ra/d3ra08015c
https://pmc.ncbi.nlm.nih.gov/articles/PMC11613285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11613285/
https://www.researchgate.net/figure/Compositions-of-different-Barium-phosphate-glasses_tbl1_339686648
https://glassproperties.com/expansion/ExpansionMeasurement.htm
https://www.researchgate.net/publication/331139886_Effect_of_BaPO32_addition_on_the_optical_properties_of_Tm-doped_fluorophosphate_glasses
https://www.safecoze.com/knowledge-center/coefficient-thermal-expansion-glass/
https://www.safecoze.com/knowledge-center/coefficient-thermal-expansion-glass/
https://www.intertek.com/polymers-plastics/testlopedia/coefficient-of-linear-thermal-expansion/
https://www.intertek.com/polymers-plastics/testlopedia/coefficient-of-linear-thermal-expansion/
https://www.scribd.com/document/320680664/IPC-TM-650-TEST-METHODS-MANUAL
https://www.msesupplies.com/pages/list-of-thermal-expansion-coefficients-cte-for-natural-and-engineered-materials
https://www.benchchem.com/product/b080609#high-thermal-expansion-coefficient-glasses-using-barium-metaphosphate
https://www.benchchem.com/product/b080609#high-thermal-expansion-coefficient-glasses-using-barium-metaphosphate
https://www.benchchem.com/product/b080609#high-thermal-expansion-coefficient-glasses-using-barium-metaphosphate
https://www.benchchem.com/product/b080609#high-thermal-expansion-coefficient-glasses-using-barium-metaphosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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